Cas no 1808763-09-8 (2-chloro-6-methyl-N-[6-(trifluoromethyl)pyridin-2-yl]pyridine-3-sulfonamide)

2-chloro-6-methyl-N-[6-(trifluoromethyl)pyridin-2-yl]pyridine-3-sulfonamide structure
1808763-09-8 structure
Product Name:2-chloro-6-methyl-N-[6-(trifluoromethyl)pyridin-2-yl]pyridine-3-sulfonamide
CAS No:1808763-09-8
MF:C12H9ClF3N3O2S
MW:351.73197054863
CID:5681303
PubChem ID:99785015
Update Time:2023-09-14

2-chloro-6-methyl-N-[6-(trifluoromethyl)pyridin-2-yl]pyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • 2-chloro-6-methyl-N-[6-(trifluoromethyl)pyridin-2-yl]pyridine-3-sulfonamide
    • 1808763-09-8
    • AKOS033559408
    • Z1703879169
    • EN300-26599191
    • Inchi: 1S/C12H9ClF3N3O2S/c1-7-5-6-8(11(13)17-7)22(20,21)19-10-4-2-3-9(18-10)12(14,15)16/h2-6H,1H3,(H,18,19)
    • InChI Key: SWEUUIZALJHKIJ-UHFFFAOYSA-N
    • SMILES: ClC1C(=CC=C(C)N=1)S(NC1C=CC=C(C(F)(F)F)N=1)(=O)=O

Computed Properties

  • Exact Mass: 351.0056099g/mol
  • Monoisotopic Mass: 351.0056099g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 483
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 80.3Ų

2-chloro-6-methyl-N-[6-(trifluoromethyl)pyridin-2-yl]pyridine-3-sulfonamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26599191-0.1g
2-chloro-6-methyl-N-[6-(trifluoromethyl)pyridin-2-yl]pyridine-3-sulfonamide
1808763-09-8 95.0%
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Enamine
EN300-26599191-0.05g
2-chloro-6-methyl-N-[6-(trifluoromethyl)pyridin-2-yl]pyridine-3-sulfonamide
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Enamine
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